BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 1,5-Diazecane-
6,10-dione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B072940

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,5-Diazecane-6,10-dione, a cyclic
diamide with potential applications in medicinal chemistry and materials science. This
document consolidates available information on its chemical identity, properties, and relevant
biological studies of structurally similar compounds, offering a valuable resource for
researchers and developers in the life sciences. Due to the limited publicly available data
specifically on 1,5-Diazecane-6,10-dione, this guide also includes methodologies and findings
from closely related diazepine and diazocine derivatives to infer potential characteristics and
guide future research.

Chemical Identity and Properties

1,5-Diazecane-6,10-dione is a ten-membered heterocyclic compound containing two nitrogen
atoms and two ketone groups. Its core structure is a cyclic diamide.
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Identifier Value

CAS Number 1489-84-5[1]

IUPAC Name 1,5-Diazecane-6,10-dione
Molecular Formula CsH14N202

Molecular Weight 170.21 g/mol

Canonical SMILES C1CCNC(=0)CCCC(=0O)N1

Note: Physicochemical properties such as melting point, boiling point, and solubility for 1,5-
Diazecane-6,10-dione are not readily available in the public domain and would require
experimental determination.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 1,5-Diazecane-6,10-dione
is not extensively documented in publicly accessible literature, general methods for the
synthesis of related cyclic diamides can be adapted. These often involve the cyclization of
linear precursors containing the appropriate diamine and dicarboxylic acid functionalities.

Hypothetical Synthetic Workflow:

ngh Dilution Conditions >( Cyclization 1,5-Diazecane-6,10-dione

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of cyclic diamides.
Characterization Techniques:

The characterization of 1,5-Diazecane-6,10-dione would involve standard analytical
techniques to confirm its structure and purity.
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Technique Expected Data

) 1H and 3C NMR spectra would confirm the
Nuclear Magnetic Resonance (NMR) ] ]
proton and carbon environments, respectively,

Spectroscopy o S
characteristic of the cyclic diamide structure.

The mass spectrum would show the molecular

ion peak corresponding to the molecular weight
Mass Spectrometry (MS) o ) )

of the compound, aiding in the confirmation of

its identity.

IR analysis would reveal characteristic
Infrared (IR) Spectroscopy absorption bands for the amide C=0 and N-H

stretching vibrations.

Single-crystal X-ray diffraction would provide the
X-ray Crystallography definitive three-dimensional structure of the

molecule.

Potential Biological Activity and Therapeutic
Applications (Inferred from Related Compounds)

Direct biological studies on 1,5-Diazecane-6,10-dione are not widely reported. However, the
broader class of diazepine and diazocine-dione derivatives has attracted significant interest in
drug discovery due to their diverse pharmacological activities.

Anticancer Activity

Derivatives of dibenzo[b,f][2][3]diazocine-6,12-diones have been evaluated for their cytotoxic
effects against various cancer cell lines.[4][5] For instance, certain substituted derivatives have
shown moderate activity against HeLa and U87 cell lines.[4][5] The mechanism of action for
some related compounds involves the inhibition of tubulin polymerization, leading to apoptosis
in cancer cells.

Antimicrobial Activity

Novel series of 1,5-benzodiazepine derivatives have been synthesized and evaluated for their
antimicrobial properties.[3] Some of these compounds have demonstrated inhibitory effects
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against fungi such as C. neoformans and bacteria.[3]

Logical Relationship of Biological Evaluation:

Cytotoxicity

Compound

In vitro Assays Mechanism of Action

Antimicrobial

Click to download full resolution via product page

Caption: A flowchart depicting the typical stages of biological evaluation for a novel compound.

Experimental Protocols (Exemplary from Related
Compound Studies)

The following are generalized experimental protocols based on studies of structurally related
compounds, which could be adapted for the investigation of 1,5-Diazecane-6,10-dione.

General Synthesis of a Dibenzo[b,f][2][3]diazocine-
6,12(5H,11H)-dione Derivative

This three-step method utilizes substituted 1H-benzo[d][1][2]oxazine-2,4-diones and 2-
aminobenzoic acids as starting materials. The final cyclization step is performed with sodium
hydride in refluxing anhydrous THF.

In Vitro Cytotoxicity Assay (MTT Assay)

o Cell Seeding: Plate human cancer cell lines (e.g., HelLa, U87) in 96-well plates at a density
of 1 x 10* cells/well and incubate for 24 hours.

o Compound Treatment: Treat the cells with various concentrations of the test compound and
incubate for a further 48 hours.

e MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
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e Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan
crystals.

e Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
» Data Analysis: Calculate the half-maximal inhibitory concentration (ICso) values.

Signaling Pathways (Hypothetical)

Given the anticancer activity of related compounds, 1,5-Diazecane-6,10-dione, if found to be
bioactive, could potentially modulate signaling pathways involved in cell proliferation and
apoptosis.

Hypothesized Signaling Pathway Involvement:

1,5-Diazecane-6,10-dione

Inhibition

Tubulin
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Caption: A potential mechanism of action via tubulin polymerization inhibition.

Conclusion and Future Directions

1,5-Diazecane-6,10-dione represents a simple cyclic diamide with potential for further
investigation. While specific data for this compound is scarce, the known biological activities of
related diazepine and diazocine-dione scaffolds suggest that it could be a valuable starting
point for the design and synthesis of novel therapeutic agents. Future research should focus on
developing a robust synthetic route, comprehensive characterization, and a thorough
evaluation of its biological properties. Investigating its potential to modulate various signaling
pathways, particularly those relevant to cancer and infectious diseases, will be crucial in
uncovering its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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